Cas no 89722-18-9 (Benzeneacetic acid,2,4-dimethyl-, methyl ester)
89722-18-9 structure
Product Name:Benzeneacetic acid,2,4-dimethyl-, methyl ester
CAS No:89722-18-9
MF:C11H14O2
MW:178.227663516998
MDL:MFCD08458738
CID:712254
PubChem ID:17245138
Update Time:2025-04-19
Benzeneacetic acid,2,4-dimethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,2,4-dimethyl-, methyl ester
- methyl 2-(2,4-dimethylphenyl)acetate
- Methyl2,4-dimethylphenylacetate97
- DTXSID60589462
- Methyl 2,4-dimethylphenylacetate
- Methyl2-(2,4-dimethylphenyl)acetate
- SCHEMBL10015983
- AKOS000296278
- FT-0695833
- Methyl (2,4-dimethylphenyl)acetate
- 89722-18-9
- (2,4-Dimethylphenyl)acetic acid methyl ester
-
- MDL: MFCD08458738
- Inchi: 1S/C11H14O2/c1-8-4-5-10(9(2)6-8)7-11(12)13-3/h4-6H,7H2,1-3H3
- InChI Key: BZQIERSCQVNLJA-UHFFFAOYSA-N
- SMILES: O(C)C(CC1C=CC(C)=CC=1C)=O
Computed Properties
- Exact Mass: 178.099379685g/mol
- Monoisotopic Mass: 178.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3Ų
Benzeneacetic acid,2,4-dimethyl-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB433800-1 g |
(2,4-Dimethylphenyl)acetic acid methyl ester |
89722-18-9 | 1g |
€676.40 | 2023-04-23 | ||
| abcr | AB433800-2 g |
(2,4-Dimethylphenyl)acetic acid methyl ester |
89722-18-9 | 2g |
€1,061.80 | 2023-04-23 | ||
| abcr | AB433800-1g |
(2,4-Dimethylphenyl)acetic acid methyl ester; . |
89722-18-9 | 1g |
€1555.10 | 2025-04-15 | ||
| abcr | AB433800-2g |
(2,4-Dimethylphenyl)acetic acid methyl ester |
89722-18-9 | 2g |
€1061.80 | 2023-09-04 | ||
| A2B Chem LLC | AB89043-1g |
Methyl 2-(2,4-dimethylphenyl)acetate |
89722-18-9 | 97% | 1g |
$1205.00 | 2024-04-19 | |
| A2B Chem LLC | AB89043-5g |
Methyl 2-(2,4-dimethylphenyl)acetate |
89722-18-9 | 97% | 5g |
$2831.00 | 2024-04-19 | |
| Ambeed | A753121-1g |
Methyl 2-(2,4-dimethylphenyl)acetate |
89722-18-9 | 97% | 1g |
$585.0 | 2025-04-15 |
Benzeneacetic acid,2,4-dimethyl-, methyl ester Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
89722-18-9 (Benzeneacetic acid,2,4-dimethyl-, methyl ester) Related Products
- 5460-08-2(Ethyl mesitylacetate)
- 63969-85-7(Benzeneacetic acid, 2-(2-hydroxyethyl)-, methyl ester)
- 61623-61-8(Methyl 2-(2-(2-oxoethyl)phenyl)acetate)
- 87220-52-8(3-Benzoxepin-2(1H)-one, 4,5-dihydro-)
- 41841-19-4(Benzeneacetic acid, 2,4,6-triMethyl-, Methyl ester)
- 1260876-15-0(methyl 2-(5-(2-hydroxyethyl)-2-methylphenyl)acetate)
- 17532-66-0(1,2-Benzenediacetic acid, diethyl ester)
- 40291-39-2(Ethyl o-tolylacetate)
- 40851-62-5(Methyl 2-(2-Methylphenyl)acetate)
- 19109-69-4(1,2-Benzenediacetic acid, dimethyl ester)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk